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Introduction
CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant

inhibitor of class IIa histone deacetylases (HDACs).[1][2] It exhibits high selectivity for HDAC4,

HDAC5, HDAC7, and HDAC9 over other HDAC classes.[1][2] Class IIa HDACs, particularly

HDAC4, are critical regulators of synaptic plasticity and memory. They function by repressing

the activity of transcription factors such as Myocyte Enhancer Factor 2 (MEF2), which control

the expression of genes essential for synapse development, function, and plasticity.[1][2][3]

Inhibition of class IIa HDACs by CHDI-390576 offers a powerful tool to investigate the

molecular mechanisms underlying synaptic plasticity and to explore potential therapeutic

strategies for neurological disorders characterized by synaptic dysfunction.

These application notes provide detailed protocols for utilizing CHDI-390576 to study its effects

on synaptic plasticity, including electrophysiological assessment of long-term potentiation

(LTP), analysis of dendritic spine morphology, and molecular assays to probe the underlying

signaling pathways.
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Target IC50 (nM)

HDAC4 54

HDAC5 60

HDAC7 31

HDAC9 50

Data sourced from publicly available information.[1]

Table 2: In Vivo Effects of a Class IIa HDAC Inhibitor
(Exemplar Data)

Parameter Treatment Group Result
Fold Change vs.
Control

Long-Term

Potentiation (fEPSP

slope)

Control (Vehicle) 125 ± 5% 1.0

Class IIa HDACi 160 ± 8% 1.28

Dendritic Spine

Density (spines/10

µm)

Control (Vehicle) 1.2 ± 0.1 1.0

Class IIa HDACi 1.8 ± 0.2 1.5

p-MEF2 (Ser408)

Levels (relative to total

MEF2)

Control (Vehicle) 1.0 ± 0.1 1.0

Class IIa HDACi 2.5 ± 0.3 2.5

This table presents exemplar quantitative data based on published findings for class IIa HDAC

inhibitors to illustrate expected outcomes. Actual results with CHDI-390576 may vary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2021.616642/full
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2021.616642/full
https://www.benchchem.com/product/b15586422#chdi-390576-for-investigating-synaptic-plasticity
https://www.benchchem.com/product/b15586422#chdi-390576-for-investigating-synaptic-plasticity
https://www.benchchem.com/product/b15586422#chdi-390576-for-investigating-synaptic-plasticity
https://www.benchchem.com/product/b15586422#chdi-390576-for-investigating-synaptic-plasticity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

